3-((5-(butylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[(5-butylsulfanyl-4-methyl-1,2,4-triazol-3-yl)methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C15H18N4OS2/c1-3-4-9-21-14-17-16-13(18(14)2)10-19-11-7-5-6-8-12(11)22-15(19)20/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: DGFOBQQGBTYVKF-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1C)CN2C3=CC=CC=C3SC2=O
• Molecular Formula: C15H18N4OS2
• Molecular Weight: 334.5 g/mol
• CAS No.: 847400-01-5

Description

3-((5-(butylthio)-4-methyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C15H18N4OS2 and its molecular weight is 334.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Intermediates

The chemical compound has not been directly studied; however, research on related compounds provides insight into potential applications and synthetic methodologies. For instance, the synthesis of cyclic sulfonamides through intramolecular Diels-Alder reactions highlights a method for creating novel cyclic structures that could be applied to similar compounds for developing new pharmacological agents or materials (Greig, Tozer, & Wright, 2001). Additionally, research on the synthesis, crystal structure, and antitumor activity of thiazol-2-amine derivatives demonstrates the potential for compounds with a thiazole core to serve as bases for antitumor agents (叶姣 et al., 2015).

Antioxidant and Physicochemical Properties

Studies on 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives reveal their antioxidant activities and physicochemical properties, suggesting that compounds with triazole moieties could have applications in antioxidant therapies and chemical stability analysis (Yüksek et al., 2015).

Antimicrobial and Antifungal Activity

Research on 1,2,4-triazole and thiadiazole derivatives has shown promising antimicrobial and antifungal activities. This suggests that compounds incorporating these moieties, similar to the one , could be explored for their potential in treating microbial infections (Taha, 2008).

Plant-Growth Regulatory Activities

Compounds with 1H-1,2,4-triazole and thiazole rings have demonstrated plant-growth regulatory activities, indicating potential agricultural applications for compounds with similar structural features (Qin et al., 2010).

Synthesis of Novel Compounds

The synthesis of novel compounds with antimycobacterial activity against Mycobacterium tuberculosis points to the potential of triazole and thiazole derivatives in developing new treatments for tuberculosis and other bacterial infections (Shinde et al., 2019).